![molecular formula C17H18N4O2S B2498807 7-methyl-2-(4-methylpiperazine-1-carbonyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-4-one CAS No. 1021212-39-4](/img/structure/B2498807.png)
7-methyl-2-(4-methylpiperazine-1-carbonyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals known for their complex structures and potential pharmacological activities. It is characterized by its unique molecular framework which includes pyrido, thieno, and pyrimidinone moieties.
Synthesis Analysis
The synthesis of related compounds often involves multistep chemical processes. For instance, a method reported by Davoodnia et al. (2008) involves heterocyclization, nucleophilic displacement, and cyclocondensation steps to synthesize pyrido and thieno derivatives (Davoodnia, Bakavoli, Mohseni, & Tavakoli-Hoseini, 2008). Similarly, Chen and Liu (2019) described base-catalyzed reactions and aza-Wittig reactions for synthesizing related tetrahydropyrido thieno pyrimidinones (Chen & Liu, 2019).
Molecular Structure Analysis
The molecular structure of this compound features a fused ring system. The presence of pyrido, thieno, and pyrimidinone rings suggests a rigid and planar structure, which is crucial for its chemical properties and interactions. The crystal structure studies by Chen and Liu (2019) on similar compounds show the impact of structural modifications on the molecular geometry and conformation (Chen & Liu, 2019).
Chemical Reactions and Properties
Compounds in this class typically undergo various chemical reactions, including nucleophilic substitutions, cycloadditions, and base-catalyzed cyclizations. These reactions are influenced by the presence of reactive functional groups in the molecule.
Physical Properties Analysis
While specific data on the physical properties of 7-methyl-2-(4-methylpiperazine-1-carbonyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-4-one is not available, related compounds often exhibit properties like moderate to high melting points and stability under normal conditions, as seen in the research by Shi et al. (2018) (Shi et al., 2018).
Scientific Research Applications
Cholinesterase and Aβ-Aggregation Inhibition
Compounds with structural similarities to 7-methyl-2-(4-methylpiperazine-1-carbonyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-4-one have been designed and synthesized for their dual activity as cholinesterase inhibitors and amyloid-β (Aβ)-aggregation inhibitors. These compounds target multiple pathological routes in Alzheimer's disease (AD) by inhibiting cholinesterase activity and Aβ aggregation, indicating potential applications in the development of AD therapeutics (Mohamed et al., 2011).
Histamine H4 Receptor Antagonism
Research into 2-aminopyrimidines, a class to which our compound is closely related, has led to the identification of potent ligands for the histamine H4 receptor (H4R), demonstrating anti-inflammatory and antinociceptive activities. This suggests possible applications in developing treatments for inflammation and pain (Altenbach et al., 2008).
Antimicrobial Activity
Derivatives of the thienopyrimidinone structure have been synthesized and tested for antimicrobial activity, indicating potential for the development of new antimicrobial agents. This research underscores the utility of thienopyrimidinone derivatives in addressing microbial resistance and developing novel antibiotics (Gein et al., 2009).
Anticancer Activity
Novel compounds with the thieno[2,3-d]pyrimidine backbone have been synthesized and evaluated for their anticancer activity. These studies highlight the potential for thieno[2,3-d]pyrimidine derivatives in cancer research, particularly in the synthesis of compounds with anti-proliferative properties against cancer cell lines (Ismail et al., 2017).
Anti-Inflammatory and Analgesic Activities
Thienopyrimidine derivatives have also been studied for their anti-inflammatory and analgesic activities, offering insights into their potential as non-ulcerogenic anti-inflammatory drugs. This suggests applications in developing safer alternatives to traditional NSAIDs, which are often associated with gastrointestinal side effects (El-Gazzar et al., 2007).
Mechanism of Action
Future Directions
properties
IUPAC Name |
12-methyl-5-(4-methylpiperazine-1-carbonyl)-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2S/c1-11-3-4-14-18-15-12(16(22)21(14)10-11)9-13(24-15)17(23)20-7-5-19(2)6-8-20/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQPBAHYAEURDES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC3=C(C2=O)C=C(S3)C(=O)N4CCN(CC4)C)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.